7-Chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine

• CAS RN: 89239-50-9
• Molecular Formula: C10H11ClN4
• Molecular Weight: 222.67 g/mol
• IUPAC Name: 7-chloro-5-cyclopropyl-1,3-dimethylpyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C10H11ClN4/c1-5-7-8(15(2)14-5)9(11)13-10(12-7)6-3-4-6/h6H,3-4H2,1-2H3
• InChI Key: LHDTXDSGFSJVQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1N=C(N=C2Cl)C3CC3)C

Description

7-Chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine is a useful research compound. Its molecular formula is C10H11ClN4 and its molecular weight is 222.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 5-cyclopropyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol (14.3 g, 0.07 mol) and 18 g (0.088 mol) phosphorus pentachloride in 150 ml of phosphorus oxychloride is stirred under reflux for seven hours and evaporated in vacuo. The residue is dissolved in methylene dichloride and stirred with a saturated aqueous solution of NaHCO3. The organic layer is separated, dried (MgSO4), and evaporated in vacuo to give 13.9 g (84%) of 7-chloro-5-cyclopropyl-1,3-dimethyl-pyrazolo[4,3-d]pyrimidine, mp 87°-90° C. from heptane.